![molecular formula C20H19NO6S B305701 Methyl 4-(5-{[3-(3-methoxypropyl)-2,4-dioxo-1,3-thiazolidin-5-ylidene]methyl}-2-furyl)benzoate](/img/structure/B305701.png)
Methyl 4-(5-{[3-(3-methoxypropyl)-2,4-dioxo-1,3-thiazolidin-5-ylidene]methyl}-2-furyl)benzoate
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Overview
Description
Methyl 4-(5-{[3-(3-methoxypropyl)-2,4-dioxo-1,3-thiazolidin-5-ylidene]methyl}-2-furyl)benzoate, also known as MTFB, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.
Mechanism of Action
The mechanism of action of Methyl 4-(5-{[3-(3-methoxypropyl)-2,4-dioxo-1,3-thiazolidin-5-ylidene]methyl}-2-furyl)benzoate is not fully understood. However, it is believed that this compound exerts its biological activity through the inhibition of various enzymes and proteins. For example, this compound has been shown to inhibit the activity of histone deacetylases, which are enzymes involved in the regulation of gene expression.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. In vitro studies have shown that this compound exhibits anticancer, antiviral, and antifungal activities. In vivo studies have shown that this compound has anti-inflammatory and analgesic effects. This compound has also been shown to modulate the immune system and improve cognitive function.
Advantages and Limitations for Lab Experiments
Methyl 4-(5-{[3-(3-methoxypropyl)-2,4-dioxo-1,3-thiazolidin-5-ylidene]methyl}-2-furyl)benzoate has several advantages for lab experiments. It is relatively easy to synthesize and has a high purity. This compound is also stable under various conditions, making it suitable for long-term storage. However, this compound has some limitations for lab experiments. It is relatively expensive, and large quantities may not be readily available. Additionally, this compound may have low solubility in some solvents, which may limit its use in certain experiments.
Future Directions
There are several future directions for the study of Methyl 4-(5-{[3-(3-methoxypropyl)-2,4-dioxo-1,3-thiazolidin-5-ylidene]methyl}-2-furyl)benzoate. One potential direction is the development of this compound-based drugs for the treatment of cancer, viral infections, and fungal infections. Another potential direction is the use of this compound in the development of organic electronic and optoelectronic devices. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential applications in various fields.
Synthesis Methods
Methyl 4-(5-{[3-(3-methoxypropyl)-2,4-dioxo-1,3-thiazolidin-5-ylidene]methyl}-2-furyl)benzoate can be synthesized through a multi-step process that involves the reaction of various starting materials. The synthesis method involves the reaction of 2-furylcarboxaldehyde with 3-(3-methoxypropyl)-2,4-dioxo-1,3-thiazolidine-5-carbaldehyde in the presence of ammonium acetate to form the intermediate compound. The intermediate is then reacted with methyl 4-bromobenzoate in the presence of potassium carbonate to form this compound.
Scientific Research Applications
Methyl 4-(5-{[3-(3-methoxypropyl)-2,4-dioxo-1,3-thiazolidin-5-ylidene]methyl}-2-furyl)benzoate has been studied for its potential applications in various fields, including medicinal chemistry, material science, and organic synthesis. In medicinal chemistry, this compound has been studied for its potential anticancer, antiviral, and antifungal activities. In material science, this compound has been studied for its potential applications in organic electronics and optoelectronics. In organic synthesis, this compound has been used as a starting material for the synthesis of various compounds.
properties
Molecular Formula |
C20H19NO6S |
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Molecular Weight |
401.4 g/mol |
IUPAC Name |
methyl 4-[5-[(E)-[3-(3-methoxypropyl)-2,4-dioxo-1,3-thiazolidin-5-ylidene]methyl]furan-2-yl]benzoate |
InChI |
InChI=1S/C20H19NO6S/c1-25-11-3-10-21-18(22)17(28-20(21)24)12-15-8-9-16(27-15)13-4-6-14(7-5-13)19(23)26-2/h4-9,12H,3,10-11H2,1-2H3/b17-12+ |
InChI Key |
CWIVBMAWHVVDRJ-SFQUDFHCSA-N |
Isomeric SMILES |
COCCCN1C(=O)/C(=C\C2=CC=C(O2)C3=CC=C(C=C3)C(=O)OC)/SC1=O |
SMILES |
COCCCN1C(=O)C(=CC2=CC=C(O2)C3=CC=C(C=C3)C(=O)OC)SC1=O |
Canonical SMILES |
COCCCN1C(=O)C(=CC2=CC=C(O2)C3=CC=C(C=C3)C(=O)OC)SC1=O |
Origin of Product |
United States |
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